Cas no 2171588-16-0 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-ynoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-ynoic acid
• CAS No: 2171588-16-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5995729
• PubChem ID: 165960323
• Update Time: 2025-10-05

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-ynoic acid
• 2171588-16-0
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}pent-4-ynoic acid
• EN300-1569742

• Inchi： 1S/C28H28N2O5/c1-2-7-24(27(32)33)29-26(31)17-12-16-14-25(22(16)13-17)30-28(34)35-15-23-20-10-5-3-8-18(20)19-9-4-6-11-21(19)23/h1,3-6,8-11,16-17,22-25H,7,12-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HRZTYOWHAWJWNW-UHFFFAOYSA-N
• SMILES： O=C(C1CC2CC(C2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC#C

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pent-4-ynoic acid

Comprehensive Analysis of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pent-4-ynoic acid (CAS No. 2171588-16-0)

The compound 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pent-4-ynoic acid (CAS No. 2171588-16-0) is a highly specialized peptide derivative with significant applications in bioconjugation, drug discovery, and chemical biology. Its unique structure, featuring a bicyclo[3.2.0]heptane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and biomarker development, aligning with current trends in precision medicine and theranostics.

One of the most searched questions in AI-driven drug discovery platforms is how to optimize peptide-based therapeutics for enhanced bioavailability. The 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pent-4-ynoic acid addresses this challenge by offering a rigid bicyclic scaffold that improves metabolic stability. Its pent-4-ynoic acid moiety further enables click chemistry applications, a hot topic in bioorthogonal reactions. This versatility has led to its use in proteomics research, particularly in post-translational modification (PTM) studies, which are critical for understanding disease mechanisms.

From a synthetic chemistry perspective, the Fmoc-protected amino group in this compound ensures compatibility with standard peptide coupling reagents like HBTU and PyBOP. The CAS No. 2171588-16-0 is frequently referenced in patents related to peptide mimetics, reflecting its industrial relevance. Recent advancements in automated peptide synthesizers have further increased demand for such high-purity intermediates, as they reduce batch-to-batch variability—a key concern in GMP manufacturing.

Environmental scientists are exploring its biodegradation pathways, given the growing focus on green chemistry in pharmaceutical production. The compound’s alkyne functionality allows for eco-friendly conjugation strategies, minimizing solvent waste—a trending topic in ESG-compliant research. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed for quality control, addressing another frequently searched query about peptide characterization techniques.

In cancer research, derivatives of this compound show promise as ligand-targeted agents, particularly in PD-1/PD-L1 inhibition studies—a major focus area in immuno-oncology. Its bicyclo[3.2.0]heptane structure mimics proline-rich domains in tumor-associated proteins, making it a subject of interest in computational docking studies. These applications align with the surge in searches for next-generation biologics and small-molecule immunomodulators.

The compound’s CAS No. 2171588-16-0 is also indexed in cheminformatics databases as a fragment-based drug design (FBDD) candidate. With the rise of AI-powered molecular modeling, researchers are investigating its pharmacophore features to develop allosteric modulators for GPCR targets—another trending topic in pharmacological research. Its balanced lipophilicity (LogP ~2.1) and hydrogen-bonding capacity make it suitable for blood-brain barrier penetration studies, a critical aspect of neurotherapeutic development.